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Compound of Interest

Compound Name: 1-methoxy-9H-carbazole

CAS No.: 4544-87-0

Cat. No.: B1599966

Get Quote

1-Methoxy-9H-carbazole is a heterocyclic aromatic compound with potential applications in

pharmaceutical research and materials science. As with many specialized research chemicals,

comprehensive toxicological and safety data for 1-methoxy-9H-carbazole itself is not

extensively documented in publicly available literature. This guide, therefore, adopts a

foundational safety principle: we will evaluate the potential hazards by extrapolating from the

well-documented profile of the parent compound, 9H-carbazole, and its closely related

derivatives. The carbazole nucleus, an aromatic heterocyclic amine structure, is the primary

determinant of the compound's likely toxicological profile. This document provides a robust

framework for researchers, scientists, and drug development professionals to handle 1-
methoxy-9H-carbazole with a high degree of caution, ensuring personnel safety and

experimental integrity.

Section 1: Hazard Identification and Risk Profile
The primary hazards associated with the carbazole chemical class include irritation to the skin

and eyes, potential for respiratory irritation, and suspected carcinogenicity.[1][2][3] While

specific data for the 1-methoxy derivative is sparse, the safety data sheets (SDS) for analogous

compounds provide a consistent hazard profile that must be assumed for this chemical.
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Table 1: Hazard Identification Summary (Extrapolated from Carbazole and its Derivatives)

Hazard Class GHS Category Hazard Statement Source Citation

Skin
Corrosion/Irritation

Category 2
Causes skin
irritation

[1][4]

Serious Eye

Damage/Irritation
Category 2A

Causes serious eye

irritation
[1][4]

Carcinogenicity Category 2
Suspected of causing

cancer
[1][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
May cause respiratory

irritation
[1][5]

Acute Aquatic Toxicity Category 1
Very toxic to aquatic

life
[1]

| Chronic Aquatic Toxicity | Category 1 | Very toxic to aquatic life with long lasting effects |[1] |

The methoxy group (-OCH₃) is generally not associated with increasing toxicity, but the overall

profile is dominated by the carbazole ring system. Therefore, all handling procedures must be

based on the assumption that 1-methoxy-9H-carbazole presents these hazards.

Section 2: The Hierarchy of Controls: A Systematic
Framework for Minimizing Exposure
The most effective approach to chemical safety involves a multi-layered strategy known as the

"Hierarchy of Controls." This framework prioritizes the most effective control measures to

eliminate or minimize hazards, with personal protective equipment (PPE) serving as the final

barrier.
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Hierarchy of Controls for 1-Methoxy-9H-Carbazole

Elimination
(Not Feasible for Research)

Substitution
(Use a less hazardous alternative)

Most Effective

Engineering Controls
(Fume Hood, Glove Box)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over

reliance on PPE.

Engineering Controls: The First Line of Defense
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All manipulations of 1-methoxy-9H-carbazole, especially in its powdered form, must be

conducted within certified and properly functioning engineering controls.

Chemical Fume Hood: Mandatory for all procedures, including weighing, dissolution, and

transfers, to prevent inhalation of dust or vapors.[6]

Ventilation: Ensure the laboratory has adequate general ventilation. Local exhaust ventilation

should be used to capture emissions at the source.[4][7]

Safety Equipment: Safety showers and eyewash stations must be readily accessible and

tested regularly.[4][8]

Administrative Controls: Standardizing Safe Practices
Designated Areas: Clearly demarcate areas where 1-methoxy-9H-carbazole is stored and

handled.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

tasks involving this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for

carbazole derivatives before commencing work.[9]

Hygiene Practices: Wash hands thoroughly with soap and water after handling and before

leaving the laboratory.[7][10] Do not eat, drink, or smoke in areas where this chemical is

used.[9][11]

Personal Protective Equipment (PPE): The Essential
Final Barrier
PPE is not a substitute for robust engineering and administrative controls but is essential for

protecting against residual risk and accidental exposure. Selection must be based on the

specific task.

Table 2: Personal Protective Equipment (PPE) Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1599966/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-novel-carbazole-derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/Carbazole
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3317&langSelector=en&selectedCountry=KR
https://www.carlroth.com/medias/SDB-9752-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc3NDN8YXBwbGljYXRpb24vcGRmfGFHSTRMMmc1Tmk4NU1UYzRORFUwTURZMU1UZ3lMMU5FUWw4NU56VXlYMGRDWDBWT0xuQmtaZ3xhMzZmZjJjZDE2NTNlNDg1NWY1M2EwOTYyM2E0YTQ1MWVkYjZkMWZmZTk1YjJlODhlYjFkZjI5MjExZGE4M2U2
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3317&langSelector=en&selectedCountry=KR
https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://www.benchchem.com/product/b1599966/docs?utm_src=pdf-body#introduction-a-proactive-approach-to-the-safety-of-novel-carbazole-derivatives
https://file.bldpharm.com/static/upload/prosds/bldsds/1059/SDS-BD01058162.pdf
https://www.carlroth.com/medias/SDB-9752-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc3NDN8YXBwbGljYXRpb24vcGRmfGFHSTRMMmc1Tmk4NU1UYzRORFUwTURZMU1UZ3lMMU5FUWw4NU56VXlYMGRDWDBWT0xuQmtaZ3xhMzZmZjJjZDE2NTNlNDg1NWY1M2EwOTYyM2E0YTQ1MWVkYjZkMWZmZTk1YjJlODhlYjFkZjI5MjExZGE4M2U2
https://www.chemscience.com/assets/uploads/safety_datasheet/GRM2696-sds.pdf
https://file.bldpharm.com/static/upload/prosds/bldsds/1059/SDS-BD01058162.pdf
https://datasheets.scbt.com/sc-214662.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling Solid

(Weighing,
Transfer)

Chemical
safety goggles
meeting ANSI
Z87.1
standards.[12]

Chemical-
resistant
gloves (e.g.,
Nitrile,
Neoprene),
inspect before
use.[12][13]

Fully-
buttoned,
flame-resistant
lab coat.[13]

Required if
engineering
controls are
insufficient or
during spill
cleanup. Use a
NIOSH-
approved
respirator with
a particulate
filter (e.g., N95
or P100).[2]
[12]

Handling

Solutions

(Reactions,

Transfers)

Chemical safety

goggles. A face

shield is required

if there is a

significant splash

risk.[12][13]

Chemical-

resistant gloves

(Nitrile or

Neoprene).

Consult

manufacturer's

guide for

compatibility with

solvents used.

[12]

Flame-resistant

lab coat. A

chemical-

resistant apron is

recommended

over the lab coat.

[13]

Generally not

required if work

is performed in a

fume hood. Keep

a respirator

available for

emergencies.

| Storage & Transport (Within Lab) | Safety glasses. | Chemical-resistant gloves. | Lab coat. |

Not required. |

Section 3: Protocols for Safe Handling and
Operations
Step-by-Step Protocol: Weighing and Solution
Preparation
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Preparation: Don all required PPE as specified for handling solids (Table 2). Ensure the

chemical fume hood is on and functioning correctly.

Staging: Place a weigh boat, spatula, and a sealable container for the final solution inside

the fume hood.

Dispensing: Carefully transfer the required amount of solid 1-methoxy-9H-carbazole to the

weigh boat, minimizing dust generation.[2]

Transfer: Transfer the weighed solid into the designated container.

Dissolution: Slowly add the desired solvent to the container. If necessary, cap and gently

agitate to dissolve.

Cleanup: Decontaminate the spatula and weigh boat with a suitable solvent-soaked wipe.

Dispose of the wipe and weigh boat as hazardous waste.

Final Steps: Seal the solution container and clearly label it with the chemical name,

concentration, date, and hazard pictograms. Wipe down the work surface in the fume hood.

Safe Storage Protocol
Store 1-methoxy-9H-carbazole in a tightly closed, properly labeled container.[1][14]

Keep in a cool, dry, and well-ventilated area away from direct sunlight.[4][7]

Store away from incompatible materials such as strong oxidizing agents.[1][7]

The storage area should be secured and accessible only to authorized personnel.[14]

Waste Disposal Protocol
All waste materials, including empty containers, contaminated PPE, and spill debris, must be

treated as hazardous waste.[4]

Collect waste in designated, sealed, and clearly labeled hazardous waste containers.[15]

Do not mix with other waste streams unless compatibility is confirmed.
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Follow all local, state, and federal regulations for hazardous waste disposal.[4][14]

Section 4: Emergency Response Procedures
Prompt and correct action during an emergency is critical to minimizing harm.

Personal Exposure
Skin Contact: Immediately remove all contaminated clothing.[4][15] Flush the affected skin

with copious amounts of water for at least 15 minutes.[2] Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[2][8] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.

Inhalation: Move the affected person to fresh air immediately.[2][4] If breathing is difficult,

provide oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water. Seek immediate medical

attention.

Spill Response
The response to a spill depends on its size and location.

Minor Spill Protocol

Major Spill ProtocolSpill Occurs
Assess Spill

(Size, Location, Hazard)

Minor Spill
(<1g, Contained)Is it minor & manageable? YES

Major Spill
(>1g, Not Contained, Outside Hood)

NO

Alert others in the immediate area

Evacuate the area immediately

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain spill with absorbent material Collect debris into a sealed waste container Decontaminate the area

Notify supervisor and EHS Secure the area, prevent entry Await professional response team
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Caption: Decision workflow for responding to a chemical spill.

Minor Spill (Small amount, contained within a fume hood):

Alert personnel in the immediate vicinity.[15]

Wearing appropriate PPE (including respiratory protection), contain the spill.

For a solid spill, carefully sweep or vacuum the material into a labeled hazardous waste

container.[2] Avoid creating dust.[4]

For a liquid spill, cover with an inert absorbent material (e.g., vermiculite, sand).[15][16]

Collect the contaminated absorbent and place it in a sealed, labeled hazardous waste

container.[15]

Decontaminate the spill area with soap and water.[8]

Major Spill (Large amount, outside of a fume hood, or if you are unsure):

Evacuate the laboratory immediately.[8][16]

Alert others to evacuate and notify your supervisor and the institution's Environmental Health

and Safety (EHS) department.[16]

Close the laboratory doors to contain the spill.

Do not attempt to clean up a major spill unless you are trained and equipped to do so. Await

the emergency response team.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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